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Compound of Interest

Compound Name: N-Nitrosodiisobutylamine-d4

Cat. No.: B15136746 Get Quote

CAS Number: 1794897-96-3

This technical guide provides an in-depth overview of N-Nitrosodiisobutylamine-d4, a

deuterated N-nitrosamine, for researchers, scientists, and professionals in drug development.

This document covers its chemical and physical properties, its critical role as an internal

standard in analytical chemistry, relevant experimental protocols, and essential safety

information.

Core Compound Specifications
N-Nitrosodiisobutylamine-d4 is the deuterated form of N-Nitrosodiisobutylamine (CAS: 997-

95-5), a known carcinogenic compound.[1][2] The incorporation of four deuterium atoms makes

it an ideal internal standard for sensitive analytical methods, particularly in mass spectrometry-

based assays, to ensure accurate quantification of its non-deuterated counterpart.[3]
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Property Value Reference(s)

CAS Number 1794897-96-3 [4][5]

Molecular Formula C₈H₁₄D₄N₂O [1][2][4][5][6][7]

Molecular Weight 162.27 g/mol [1][2][4][5][6][7]

Appearance Clear Brown Oil [7]

Purity >95% (by GC) [5]

Storage Conditions
2-8°C or -20°C, in an amber

vial under an inert atmosphere.
[4][5][7]

Synonyms

2-Methyl-N-(2-methylpropyl)-N-

nitroso-1-propanamine-d4;

Diisobutylnitrosamine-d4

[2][7]

Unlabeled CAS Number 997-95-5 [1][5]

Role in Analytical Chemistry and Drug Development
N-Nitrosodiisobutylamine-d4 serves as a crucial analytical tool, primarily as a stable isotope-

labeled internal standard for the quantification of N-Nitrosodiisobutylamine in various matrices,

including active pharmaceutical ingredients (APIs) and finished drug products.[4][6] The

presence of nitrosamine impurities in pharmaceuticals is a significant concern for regulatory

agencies worldwide due to their potential carcinogenicity.[2][5]

Accurate and precise analytical methods are therefore essential to monitor and control these

impurities at trace levels.[1] The use of a deuterated internal standard like N-
Nitrosodiisobutylamine-d4 is the gold standard in quantitative mass spectrometry as it co-

elutes with the analyte of interest and experiences similar ionization effects, thus compensating

for matrix effects and variations in sample preparation and instrument response.[8][9]

Logical Workflow for Nitrosamine Impurity Analysis
The following diagram illustrates a typical workflow for the analysis of nitrosamine impurities in

pharmaceutical products, highlighting the role of the deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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